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Compound of Interest

Compound Name:
Kasugamycin hydrochloride

hydrate

Cat. No.: B1139401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Kasugamycin hydrochloride hydrate stock solutions for various research applications.

Quantitative Data Summary
Kasugamycin hydrochloride hydrate is an aminoglycoside antibiotic that inhibits protein

synthesis by binding to the 30S ribosomal subunit.[1][2][3] Accurate preparation of stock

solutions is critical for experimental reproducibility. The following table summarizes the key

quantitative data for Kasugamycin hydrochloride hydrate.
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Property Value References

Molecular Formula C₁₄H₂₈ClN₃O₁₀ [1][4][5]

Molecular Weight 433.84 g/mol [1][2][3][4]

Appearance Solid powder [6]

Water Solubility

25 mg/mL (with ultrasonic)[2],

87 mg/mL[1], 20.7 g/100 ml

(pH 5), 22.8 g/100 ml (pH 7),

43.8 g/100 ml (pH 9)[7]

[1][2][7]

DMSO Solubility

1.67 mg/mL (with ultrasonic

and warming to 80°C)[2],

Insoluble (in moisture-

absorbing DMSO)[1]

[1][2]

Ethanol Solubility Insoluble [1]

Methanol Solubility 0.744 g/100 ml [7]

Powder Storage 3 years at -20°C [1]

Stock Solution Storage
1 year at -80°C[1], 1 year at

-20°C[8], 1 month at -20°C[1]
[1][8]

Experimental Protocols
This section details the protocol for preparing a sterile aqueous stock solution of Kasugamycin
hydrochloride hydrate. The most common solvent for biological applications is sterile water.

Materials
Kasugamycin hydrochloride hydrate powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer

Sterile syringe filter (0.22 µm pore size)

Sterile syringes

Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mg/mL Stock Solution
This protocol is adapted from a standard procedure for preparing a commonly used

concentration.[8]

Preparation: In a sterile environment (e.g., a laminar flow hood), ensure all materials are

sterile and readily accessible.

Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the

desired amount of Kasugamycin hydrochloride hydrate powder. For example, to prepare

10 mL of a 10 mg/mL stock solution, weigh 0.10 g of the powder.[8]

Dissolving: Add the desired volume of sterile water to the conical tube containing the powder.

For the example above, add 10 mL of sterile water.[8]

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if necessary, as

indicated by some suppliers.[2]

Sterilization: To ensure the sterility of the stock solution, it must be filter-sterilized.

Pre-wet a 0.22 µm syringe filter by drawing 5-10 mL of sterile water through it and

discarding the water.[8] This ensures the filter is properly seated and removes any

potential extractables.

Draw the Kasugamycin solution into a sterile syringe.
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Attach the pre-wetted syringe filter to the syringe.

Dispense the solution through the filter into a new sterile conical tube.[8]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the antibiotic, aliquot the sterile

stock solution into smaller, single-use volumes in sterile, nuclease-free microcentrifuge

tubes or cryovials.[1]

Clearly label each aliquot with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage. The solution is stable for up to

one year at these temperatures.[1][8]

Diagrams
The following diagrams illustrate the workflow for preparing the Kasugamycin hydrochloride
hydrate stock solution and its mechanism of action.
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Caption: Workflow for preparing Kasugamycin hydrochloride hydrate stock solution.
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Caption: Mechanism of action of Kasugamycin in inhibiting protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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